Cas no 1803567-59-0 (1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1803567-59-0
• MF: C₅H₆ClN₃O₄S
• MW: 239.636838436127
• CID: 5718985
• PubChem ID: 119031087
• Update Time: 2025-06-17

1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-5-nitropyrazole-3-sulfonyl chloride
• 1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonyl chloride
• 1803567-59-0
• 1,4-dimethyl-3-nitro-1H-pyrazole-5-sulfonylchloride
• EN300-208684

• Inchi： 1S/C5H6ClN3O4S/c1-3-4(9(10)11)7-8(2)5(3)14(6,12)13/h1-2H3
• InChI Key： IRVLEGKFUZOCMB-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C([N+](=O)[O-])=NN1C)(=O)=O

Computed Properties

• Exact Mass: 238.9767545g/mol
• Monoisotopic Mass: 238.9767545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 106Ų